Cas no 2228926-49-4 (4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene
• CAS No: 2228926-49-4
• MF: C₁₀H₇BrF₄
• MW: 283.06019616127
• CID: 6399480
• PubChem ID: 165656004
• Update Time: 2025-10-28

4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene
• 2228926-49-4
• EN300-1940077

• Inchi： 1S/C10H7BrF4/c1-6(5-11)7-2-3-8(9(12)4-7)10(13,14)15/h2-4H,1,5H2
• InChI Key： YGESWNKTYOVUST-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 281.96673g/mol
• Monoisotopic Mass: 281.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene

Chemical Profile of 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene (CAS No. 2228926-49-4)

4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene, identified by its CAS number 2228926-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic hydrocarbons modified with halogen substituents and alkenyl groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both fluoro and trifluoromethyl groups enhances its electronic properties, which are critical for modulating the binding affinity and metabolic stability of potential drug candidates.

The structural features of 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene position it as a valuable building block for the development of novel therapeutic agents. The bromopropenyl side chain provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce complexity into molecular frameworks. These reactions enable the integration of this compound into larger scaffolds, facilitating the exploration of new pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on the utilization of fluorinated aromatic compounds due to their ability to improve drug properties such as lipophilicity, bioavailability, and resistance to metabolic degradation. The fluoro group at the 2-position and the trifluoromethyl group at the 1-position in 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene are particularly noteworthy, as they have been shown to enhance binding interactions with biological targets. For instance, fluorine atoms can modulate hydrogen bonding patterns and electronic distributions in drug molecules, leading to improved efficacy and selectivity.

Current research in medicinal chemistry highlights the role of 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene in the synthesis of kinase inhibitors, which are a major class of targeted therapies used in oncology. The combination of halogenated aromatic rings with alkene functionalities allows for precise tuning of molecular properties essential for receptor binding. Studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases by leveraging their optimized steric and electronic profiles. The bromopropenyl moiety, in particular, serves as a handle for further derivatization, enabling the construction of libraries of compounds for high-throughput screening.

The influence of fluorine substituents on pharmacokinetic profiles has also been extensively studied. The introduction of fluorine atoms can lead to increased metabolic stability by preventing rapid deactivation through oxidative processes. This is particularly relevant for drugs that require prolonged half-lives to achieve therapeutic effects. The trifluoromethyl group, in particular, is known for its ability to enhance lipophilicity while maintaining good water solubility, making it an attractive feature for oral bioavailability.

Advances in computational chemistry have further accelerated the design and optimization of molecules like 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy, reducing the need for extensive experimental trials. By integrating knowledge-based filters and machine learning algorithms, virtual screening campaigns can be conducted efficiently, identifying promising candidates for further development.

The synthesis methodologies for 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene have also seen significant advancements. Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions, which provide high selectivity and yield under mild conditions. Additionally, flow chemistry techniques have been adopted to improve scalability and reproducibility in large-scale preparations. These innovations not only streamline the production process but also enhance the sustainability of chemical synthesis by minimizing waste generation.

In conclusion, 4-(3-bromoprop-1-en-2-yl)-2-fluoro-1-(trifluoromethyl)benzene (CAS No. 2228926-49-4) represents a critical intermediate in pharmaceutical research due to its structural versatility and functional attributes. Its role in developing kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for halogenated aromatic compounds, compounds like this will remain at the forefront of medicinal chemistry innovation.